Cas no 139665-43-3 (Glycerol trialkanoates (diacid, unsymmetrical); Glycerol 1,2-dioctadecanoate 3-butanoate)

• Product Name: Glycerol trialkanoates (diacid, unsymmetrical); Glycerol 1,2-dioctadecanoate 3-butanoate
• CAS No: 139665-43-3
• MF: C₄₃H₈₂O₆
• MW: 695.107594966888
• CID: 1277954
• PubChem ID: 54466472
• Update Time: 2024-11-06

Glycerol trialkanoates (diacid, unsymmetrical); Glycerol 1,2-dioctadecanoate 3-butanoate Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 1-[(1-oxobutoxy)methyl]-1,2-ethanediyl ester
• (3-butanoyloxy-2-octadecanoyloxypropyl) octadecanoate
• 1,2-Distearoyl-3-Butyryl-rac-glycerol
• SCHEMBL2126949
• PD117279
• 3-BUTYRO-1,2-DISTEARIN
• Octadecanoic acid, 1,1'-(1-((1-oxobutoxy)methyl)-1,2-ethanediyl) ester
• octadecanoic acid, 1,1'-[1-[(1-oxobutoxy)methyl]-1,2-ethanediyl] ester
• Q27289087
• 139665-43-3
• Glyceryl 1-butyrate distearate
• 1-butyryl-2,3-distearoyl-rac-glycerol
• UNII-S9KI377R5G
• Octadecanoic acid, 1-((1-oxobutoxy)methyl)-1,2-ethanediyl ester
• S9KI377R5G
• Glyceryl distearate 1-butyrate
• Glycerol trialkanoates (diacid, unsymmetrical); Glycerol 1,2-dioctadecanoate 3-butanoate

• Inchi： 1S/C43H82O6/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-36-42(45)48-39-40(38-47-41(44)35-6-3)49-43(46)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2/h40H,4-39H2,1-3H3
• InChI Key： XFFRLQGZYVVLQI-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCCCCCCCCCCCCCCCC)(COC(=O)CCC)COC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 694.61114033g/mol
• Monoisotopic Mass: 694.61114033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 42
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols